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Compound of Interest

Compound Name: 2-Furylacetone

Cat. No.: B1296154 Get Quote

The proper disposal of 2-Furylacetone is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the safe handling and disposal of this hazardous chemical, tailored for

researchers, scientists, and drug development professionals. Adherence to these protocols is

imperative to ensure a safe laboratory environment and compliance with regulatory standards.

I. Immediate Safety and Handling Precautions
2-Furylacetone is classified as a hazardous chemical and must be handled with care.[1][2] It is

irritating to the eyes, respiratory system, and skin.[3][4] Always handle this substance in a well-

ventilated area, preferably within a chemical fume hood. Personal Protective Equipment (PPE)

is mandatory when handling 2-Furylacetone and its waste. This includes safety goggles or a

face shield, chemical-resistant gloves (e.g., nitrile), a laboratory coat, and closed-toe shoes.[1]

[3]

II. Step-by-Step Disposal Protocol
The primary and most crucial step in the disposal of 2-Furylacetone is to treat all waste

containing this compound as hazardous.[5] It should never be disposed of down the drain or in

regular trash.[6] The approved method of disposal is through a certified hazardous waste

disposal service.[1]

1. Waste Segregation and Collection:
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Designated Waste Container: All waste containing 2-Furylacetone, including residual

amounts in empty containers, contaminated PPE, and absorbent materials from spill

cleanups, must be collected in a designated, compatible, and properly sealed hazardous

waste container.[1][5]

Avoid Mixing: Do not mix 2-Furylacetone waste with other waste streams, especially

incompatible chemicals.[2] It should be segregated as a non-halogenated solvent waste.[7]

[8]

2. Labeling of Waste Containers:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste."[7]

Full Chemical Name: The label must include the full chemical name, "2-Furylacetone" or "1-

(2-Furanyl)-2-propanone." Do not use abbreviations or chemical formulas.[7]

Hazard Identification: Indicate the associated hazards, such as "Flammable" and "Irritant."[3]

[9]

Contact Information: Include the name and contact information of the responsible laboratory

personnel.[7]

3. Storage of Hazardous Waste:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which should be at or near the point of generation.[9] This can be a designated area on a

benchtop or within a chemical fume hood.[9]

Container Integrity: Ensure the container is kept closed at all times except when adding

waste.[6] Regularly inspect the container for any leaks or damage.[9]

Segregation in Storage: Store the 2-Furylacetone waste away from incompatible materials,

such as strong oxidizing agents, acids, and bases.[9]

4. Arranging for Disposal:
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Contact Environmental Health and Safety (EHS): When the waste container is full or has

been in storage for a specified period (typically up to one year for partially filled containers in

an SAA), contact your institution's EHS department or a certified hazardous waste disposal

company to arrange for pickup.[6][7][9]

Do Not Transport: Laboratory personnel should not transport hazardous waste. This should

be done by trained EHS staff or a licensed contractor.[6]

5. Empty Container Disposal:

Triple Rinsing (for acutely hazardous waste): While 2-Furylacetone is hazardous, if it were

classified as an "acute hazardous waste," the container would require triple rinsing with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[6]

Standard Hazardous Waste Containers: For containers that held 2-Furylacetone (not

classified as acutely hazardous), once emptied to the best extent possible, they should be

securely capped and disposed of through the hazardous waste program.[6] Deface the

original label before disposal.[6]

III. Quantitative Data and Physical Properties
The following table summarizes key quantitative data and physical properties of 2-
Furylacetone relevant to its safe handling and disposal.
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Property Value

CAS Number 6975-60-6

Molecular Formula C₇H₈O₂

Molecular Weight 124.14 g/mol

Appearance Pale yellow to yellow clear liquid

Boiling Point 179.00 to 180.00 °C @ 760.00 mm Hg

Flash Point 149.00 °F (65.00 °C) - Closed Cup

Specific Gravity 1.07400 to 1.08000 @ 25.00 °C

Solubility
Soluble in alcohol and triacetin. Insoluble in

water.

Data sourced from The Good Scents Company and PubChem.[3][10]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Furylacetone.
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Figure 1. Workflow for the proper disposal of 2-Furylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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